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Introduction
The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a powerful, live-cell

method for studying protein-protein interactions (PPIs) in real-time. A critical application of this

technology is the quantitative analysis of ternary complex formation, which is essential for the

development of novel therapeutics like PROTACs (Proteolysis Targeting Chimeras) and

molecular glues. These molecules function by inducing proximity between a target protein and

an E3 ubiquitin ligase, leading to the target's degradation. This document provides a detailed

protocol for utilizing the NanoBRET™ assay to measure the formation and stability of such

ternary complexes.

The principle of the NanoBRET™ assay relies on energy transfer between a NanoLuc®

luciferase-tagged protein (the donor) and a HaloTag®-tagged protein labeled with a fluorescent

ligand (the acceptor). When a small molecule, such as a PROTAC, brings the donor and

acceptor proteins into close proximity (<10 nm), energy is transferred from the NanoLuc®

substrate to the HaloTag® ligand. This results in a detectable BRET signal that is directly

proportional to the extent of ternary complex formation.[1][2]
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PROTAC (Proteolysis Targeting Chimera): A heterobifunctional molecule that recruits an E3

ubiquitin ligase to a target protein, leading to the target's ubiquitination and subsequent

degradation by the proteasome.[3]

Molecular Glue: A small molecule that induces an interaction between two proteins that

would not normally interact.

Ternary Complex: The complex formed by the target protein, the degrader molecule (e.g.,

PROTAC), and the E3 ligase.[4][5]

NanoLuc® Luciferase (Nluc): A small, bright luciferase that serves as the BRET donor.

HaloTag®: A protein tag that covalently binds to a specific fluorescent ligand, which acts as

the BRET acceptor.[6]

BRET Ratio: The ratio of the light emission from the acceptor to the light emission from the

donor. This ratio is the primary readout of the assay and is proportional to the degree of

protein-protein interaction.

EC50: The half-maximal effective concentration; the concentration of a compound at which it

induces 50% of the maximum BRET signal, indicating the potency of ternary complex

formation.

mBU (milliBRET units): A unit used to express the BRET ratio, calculated as (Acceptor

Emission / Donor Emission) * 1000.

Signaling Pathway: PROTAC-Mediated Protein
Degradation
PROTACs are designed to hijack the ubiquitin-proteasome system to induce the degradation of

a specific target protein. This process is initiated by the formation of a ternary complex between

the target protein, the PROTAC, and an E3 ubiquitin ligase. The E3 ligase then facilitates the

transfer of ubiquitin molecules to the target protein. The polyubiquitinated target protein is

subsequently recognized and degraded by the proteasome. The NanoBRET™ assay for

ternary complex formation directly measures the initial, critical step in this pathway.
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Experimental Workflow

Start

1. Co-transfect cells with
NanoLuc-Target and HaloTag-E3 Ligase plasmids

2. Incubate for 24-48 hours
for protein expression

3. Plate cells into a
white, 96-well assay plate

4. Treat cells with PROTAC
or compound of interest

5. Incubate for desired time
(e.g., 2-4 hours)

6. Add NanoBRET™ Nano-Glo® Substrate
and HaloTag® 618 Ligand

7. Incubate in the dark
at room temperature

8. Measure Donor (460nm) and
Acceptor (618nm) luminescence

9. Calculate NanoBRET™ Ratio
and determine EC50

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8180574?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8180574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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